Cas no 2764011-48-3 (Tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate
• CAS No: 2764011-48-3
• MF: C₁₃H₂₃BrN₂O₂
• MW: 319.237922906876
• CID: 5560292
• PubChem ID: 164545645
• Update Time: 2025-10-29

Tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate
• SCHEMBL24582072
• 2764011-48-3
• EN300-37346483
• Tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C13H23BrN2O2/c1-13(2,3)18-12(17)16-8-11(9-16)15-6-4-10(14)5-7-15/h10-11H,4-9H2,1-3H3
• InChI Key： BBTJDVKDCHVPHC-UHFFFAOYSA-N
• SMILES： BrC1CCN(CC1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 318.09429g/mol
• Monoisotopic Mass: 318.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate

Research Brief on Tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate (CAS: 2764011-48-3): Recent Advances and Applications

Tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate (CAS: 2764011-48-3) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and oncology. Recent studies have highlighted its utility in the construction of piperidine- and azetidine-containing scaffolds, which are prevalent in drug discovery due to their favorable pharmacokinetic properties and ability to modulate protein-protein interactions. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for the synthesis of selective dopamine D3 receptor antagonists. Researchers utilized Tert-butyl 3-(4-bromopiperidin-1-yl)azetidine-1-carboxylate to introduce critical structural motifs that enhanced binding affinity and selectivity. The study reported a 5-fold improvement in receptor specificity compared to previous generations of compounds, with potential applications in treating addiction and Parkinson's disease.

In the field of oncology, a recent patent application (WO2023051234) disclosed novel kinase inhibitors derived from this intermediate. The 4-bromopiperidine moiety was found to be essential for inhibiting aberrant signaling pathways in non-small cell lung cancer (NSCLC) cell lines. Structure-activity relationship (SAR) studies revealed that modifications at the azetidine nitrogen significantly influenced compound potency, with the tert-butoxycarbonyl (Boc) protecting group enabling precise control over subsequent functionalization steps.

Advances in synthetic methodology have also been reported. A 2024 Organic Process Research & Development article detailed an improved kilogram-scale synthesis of 2764011-48-3 with 78% overall yield and >99.5% purity. The optimized route featured a novel copper-catalyzed amination step that reduced byproduct formation while maintaining excellent stereocontrol. This development addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Mechanistic studies using cryo-EM and molecular dynamics simulations have provided new insights into how derivatives of this compound interact with biological targets. Research published in Nature Chemical Biology (2023) demonstrated that the conformational flexibility imparted by the azetidine-piperidine linkage enables adaptation to diverse binding pockets, explaining the broad pharmacological activity observed across multiple protein families.

Looking forward, several clinical-stage compounds derived from 2764011-48-3 are expected to enter Phase II trials in 2025, particularly in the areas of neuroinflammation and precision oncology. The compound's unique structural features continue to inspire novel drug design strategies, with computational fragment-based approaches identifying additional therapeutic applications in infectious diseases and autoimmune disorders. These developments underscore the enduring importance of this chemical scaffold in modern medicinal chemistry.